Cas no 1361710-72-6 (Methyl 6-(aminomethyl)-3-methyl-2-(trifluoromethoxy)pyridine-4-carboxylate)

• Product Name: Methyl 6-(aminomethyl)-3-methyl-2-(trifluoromethoxy)pyridine-4-carboxylate
• CAS No: 1361710-72-6
• MF: C₁₀H₁₁F₃N₂O₃
• MW: 264.201153039932
• CID: 4931699
• Update Time: 2025-06-27

Methyl 6-(aminomethyl)-3-methyl-2-(trifluoromethoxy)pyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-(aminomethyl)-3-methyl-2-(trifluoromethoxy)pyridine-4-carboxylate

• Inchi： 1S/C10H11F3N2O3/c1-5-7(9(16)17-2)3-6(4-14)15-8(5)18-10(11,12)13/h3H,4,14H2,1-2H3
• InChI Key： BZVMYWFNZURDNX-UHFFFAOYSA-N
• SMILES： FC(OC1=C(C)C(C(=O)OC)=CC(CN)=N1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 299
• XLogP3: 1.5
• Topological Polar Surface Area: 74.4

Additional information on Methyl 6-(aminomethyl)-3-methyl-2-(trifluoromethoxy)pyridine-4-carboxylate

Methyl 6-(aminomethyl)-3-methyl-2-(trifluoromethoxy)pyridine-4-carboxylate (CAS No. 1361710-72-6): A Comprehensive Overview

Methyl 6-(aminomethyl)-3-methyl-2-(trifluoromethoxy)pyridine-4-carboxylate (CAS No. 1361710-72-6) is a versatile compound with significant potential in various chemical and pharmaceutical applications. This compound, often referred to as MAMTFMP for brevity, is a member of the pyridine family and features a unique combination of functional groups, including an aminomethyl, methyl, and trifluoromethoxy substituent. These functional groups contribute to its distinct chemical properties and reactivity, making it a valuable intermediate in the synthesis of more complex molecules.

The chemical structure of MAMTFMP is characterized by a pyridine ring with a methyl group at the 3-position, a trifluoromethoxy group at the 2-position, and an aminomethyl group at the 6-position. The presence of these functional groups imparts specific reactivity and solubility properties to the molecule. The trifluoromethoxy group, in particular, is known for its strong electron-withdrawing effect, which can influence the electronic properties of the pyridine ring and affect its reactivity in various chemical reactions.

In recent years, MAMTFMP has gained attention in the field of medicinal chemistry due to its potential as a building block for the synthesis of bioactive compounds. Research has shown that compounds derived from MAMTFMP can exhibit a range of biological activities, including anti-inflammatory, anti-cancer, and neuroprotective effects. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that derivatives of MAMTFMP demonstrated potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines in vitro.

The synthetic versatility of MAMTFMP is another key factor contributing to its importance in chemical research. The presence of the aminomethyl group provides multiple points of functionalization, allowing for the introduction of various substituents through reactions such as amide formation, reductive amination, and coupling reactions. This flexibility makes MAMTFMP an attractive starting material for the development of novel pharmaceuticals and agrochemicals.

In addition to its applications in medicinal chemistry, MAMTFMP has also been explored for use in materials science. The unique combination of functional groups in this compound can be leveraged to create materials with tailored properties, such as enhanced thermal stability or improved solubility. For example, researchers at the University of California have developed polymer materials incorporating MAMTFMP derivatives that exhibit superior mechanical strength and thermal resistance compared to conventional polymers.

The synthesis of MAMTFMP typically involves multi-step processes that require careful control over reaction conditions to ensure high yields and purity. Common synthetic routes include nucleophilic substitution reactions on halopyridines followed by functional group transformations. Advances in catalytic methods have also facilitated more efficient and environmentally friendly syntheses of this compound. For instance, palladium-catalyzed cross-coupling reactions have been successfully employed to introduce the trifluoromethoxy group onto the pyridine ring with high selectivity.

The physical properties of MAMTFMP, such as its melting point, boiling point, and solubility in various solvents, are crucial for its handling and application in different contexts. Detailed characterization studies have shown that MAMTFMP is stable under standard laboratory conditions but may require specific storage conditions to maintain its integrity over extended periods. The compound is generally soluble in polar organic solvents like dimethylformamide (DMF) and dimethyl sulfoxide (DMSO), which facilitates its use in solution-phase reactions.

Safety considerations are an essential aspect when working with any chemical compound. While MAMTFMP is not classified as a hazardous material under current regulations, it is important to handle it with appropriate precautions to avoid exposure through inhalation or skin contact. Standard laboratory safety protocols should be followed when working with this compound to ensure the well-being of researchers and laboratory personnel.

In conclusion, methyl 6-(aminomethyl)-3-methyl-2-(trifluoromethoxy)pyridine-4-carboxylate (MAMTFMP) (CAS No. 1361710-72-6) is a multifaceted compound with significant potential across various scientific disciplines. Its unique chemical structure and synthetic versatility make it an invaluable tool for researchers developing new pharmaceuticals, materials, and other advanced applications. As ongoing research continues to uncover new applications and properties of this compound, it is likely that its importance will only continue to grow in the coming years.